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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)pyrrolidine
CAS No.: 933746-73-7
Cat. No.: B1396627
Get Quote
. J

Executive Summary

This technical guide details the synthesis, characterization, and handling of 2-(2-
Methoxyethyl)pyrrolidine, a valuable C2-substituted pyrrolidine scaffold. Unlike its common
N-substituted analogs (often used as solvents or surfactants), this C-substituted variant serves
as a critical pharmacophore in neurochemistry and chiral ligand design.

Critical Distinction:
o Target: 2-(2-Methoxyethyl)pyrrolidine (C-substituted).

¢« Common Confusion:N-(2-Methoxyethyl)pyrrolidine (1-substituted) or N-(2-Hydroxyethyl)-2-
pyrrolidone.

o Implication: Standard alkylation of pyrrolidine yields the N-isomer. Accessing the C2-isomer
requires specific homologation strategies starting from the chiral pool (Proline) or cyclization
precursors.
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This guide presents a stereocontrolled synthetic route starting from L-Proline, utilizing a Wittig
homologation and hydroboration sequence. This pathway ensures high enantiopurity and
structural fidelity.

Synthetic Strategy & Mechanism

To achieve the C2-substitution pattern with control over stereochemistry (typically retaining the
S-configuration from L-Proline), we employ a "Chain Extension" strategy. Direct alkylation of
the pyrrolidine ring at C2 is difficult without blocking the nitrogen and using strong lithiation
conditions (e.g., sec-BuLi/Sparteine). Therefore, the Prolinal-Vinyl-Hydroboration route is
preferred for its robustness and scalability.

Retrosynthetic Analysis

The target molecule is disassembled as follows:

Ether Formation: Methylation of the primary alcohol.

Chain Extension: Anti-Markovnikov hydration of a vinyl group.

Skeleton Construction: Wittig olefination of N-Boc-Prolinal.

Chiral Source: L-Proline (inexpensive, high ee%).

Reaction Pathway Visualization (DOT)

Click to download full resolution via product page

Caption: Step-wise synthesis of 2-(2-Methoxyethyl)pyrrolidine from L-Proline via
homologation.

Detailed Experimental Protocols
Phase 1: Precursor Preparation (N-Boc-L-Prolinal)
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Causality: The aldehyde is unstable and prone to racemization. It must be prepared fresh or
stored at -80°C. The reduction of the Weinreb amide is preferred over direct reduction of the
ester to avoid over-reduction.

» Protection: React L-Proline with Di-tert-butyl dicarbonate ((Boc)20) in NaOH/Dioxane.

e Weinreb Amide Formation: Couple N-Boc-Proline with N,O-dimethylhydroxylamine
hydrochloride using EDC/HOBt.

e Reduction: Treat the Weinreb amide with LiAIH4 (0.5 equiv) in THF at -78°C to yield N-Boc-L-
Prolinal.

Phase 2: Homologation (The Critical Steps)
Step 3: Wittig Olefination

Objective: Convert the aldehyde to a vinyl group.
» Reagents: Methyltriphenylphosphonium bromide (

), KOtBu (Potassium tert-butoxide), THF.

e Protocol:

[¢]

Suspend

(1.2 equiv) in anhydrous THF under

o Add KOtBu (1.2 equiv) at 0°C. Stir for 30 min (yellow solution indicates ylide formation).

o Add N-Boc-L-Prolinal (1.0 equiv) dropwise at -78°C.

o Warm to RT and stir for 4 hours.

o Workup: Quench with saturated

, extract with ether. Purify via silica flash chromatography (Hexanes/EtOAc 9:1).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Product: N-Boc-2-vinylpyrrolidine (Colorless olil).

Step 4: Hydroboration-Oxidation

Objective: Install the hydroxyl group at the terminal carbon (Anti-Markovnikov) to get the ethyl
linker.

e Reagents:

(1.0M),
(30%), NaOH (3M).

e Protocol:

o

Dissolve N-Boc-2-vinylpyrrolidine in THF at 0°C.

o Add

(0.5 equiv) dropwise. Stir at RT for 2 hours.

[¢]

Cool to 0°C. CAREFULLY add NaOH solution, followed by

. Exothermic reaction.

[¢]

Stir for 1 hour.

o

Workup: Extract with EtOAc, wash with brine, dry over

o

Product: N-Boc-2-(2-hydroxyethyl)pyrrolidine.

Phase 3: Functionalization & Deprotection
Step 5: O-Methylation
* Reagents: NaH (60% dispersion), Methyl lodide (Mel), DMF.

e Protocol:

o Dissolve alcohol from Step 4 in anhydrous DMF at 0°C.
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[e]

Add NaH (1.5 equiv). Stir 30 min until gas evolution ceases.

o

Add Mel (1.2 equiv). Stir at RT for 3 hours.

[¢]

Workup: Quench with water, extract with ether (DMF removal is critical).

[¢]

Product: N-Boc-2-(2-methoxyethyl)pyrrolidine.

Step 6: Deprotection

o Reagents: Trifluoroacetic acid (TFA), Dichloromethane (DCM).
e Protocol:

o Dissolve intermediate in DCM (1:4 ratio).

o

Add TFA (10 equiv). Stir 2 hours.

o

Evaporate volatiles.

[¢]

Basification (Optional but recommended for free base): Dissolve residue in water, adjust
pH to >12 with NaOH, extract with DCM.

[¢]

Final Product:2-(2-Methoxyethyl)pyrrolidine.

Characterization Data

The following data corresponds to the free base form.
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Technique Expected Signal / Value Structural Assignment

Physical State Clear to pale yellow oil Liquid amine

Molecular lon (
MS (ESI+) m/z = 130.12 [M+H]+

)

1H NMR (CDCI3)

3.35 (s, 3H) (Methoxy group)
3.48 (t, 2H) (Ether linkage)

Ring
3.10-2.90 (m, 3H) and

Ring

1.90 - 1.40 (m, 6H) _ o
and sidechain linker

13C NMR (CDCI3)

58.5(q)
71.2 (t)
59.0 (d) C2 (Chiral center)
IR (Neat) 3300-3400 cm~t (broad) N-H stretch (secondary amine)
1100-1150 cm™1 C-O-C stretch (ether)

Safety & Handling (SDS Summary)
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Hazard Class Risk Description Mitigation
. o Store in flammables cabinet.
Flammability Flash point likely <60°C.
Ground glassware.
Irritant to eyes, skin, Use fume hood.[1] Wear nitrile

Toxicity (Acute
Y ) respiratory system. gloves and goggles.

Incompatible with strong Store under inert gas

Reactivity o ) i
oxidizers and acid chlorides. or Ar) to prevent oxidation.
] Use only in a well-ventilated
- Methyl lodide: )
Specific Reagents ] ) hood.[1] Quench waste with
Neurotoxin/Carcinogen. _
ammonia.
Handle under inert
Specific Reagents Sodium Hydride: Pyrophoric. atmosphere. Quench excess
carefully with isopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-2-2-methoxyethyl-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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